Nonanohydrazide
Overview
Description
Nonanohydrazide is a chemical compound with the molecular formula C9H20N2O . It is a type of hydrazide, a class of organic compounds that are derived from hydrazine (N2H4) by replacing one or more hydrogen atoms with an organic group .
Synthesis Analysis
The synthesis of nonanohydrazide and similar hydrazides often involves the reaction of a carboxylic acid or its derivative with hydrazine . The exact synthetic route can vary depending on the specific reactants and conditions used .Molecular Structure Analysis
Nonanohydrazide has a molecular weight of 172.26800 and a molecular formula of C9H20N2O . Its structure includes a hydrazide group (-CONHNH2) attached to a nonane (C9H20) backbone .Physical And Chemical Properties Analysis
Nonanohydrazide has a density of 0.922g/cm3 and a boiling point of 316.5ºC at 760 mmHg . Its exact mass is 172.15800 and it has a logP value of 2.81810 .Scientific Research Applications
Overview of Nonanohydrazide in Scientific Research
Nonanohydrazide, a chemical compound with specific properties, has been utilized in various scientific research contexts. While detailed information on its direct applications is limited, insights can be drawn from the broader use of similar compounds and methodologies in scientific research.
Applications in Biomedical Research
Compounds like Nonanohydrazide are often integral in biomedical research, particularly in drug discovery and development processes. For instance, the study of structure-activity relationships in antiandrogens, including diarylhydrazides, highlights the importance of such compounds in developing treatments for diseases like prostate cancer. These compounds are evaluated for their biological activity and potential therapeutic applications using in vitro methods and molecular dynamics (Caboni et al., 2013).
Role in Nonclinical Statistics and Clinical Research
Nonclinical statistical applications, as discussed by Altan and Kolassa (2019), emphasize the significance of compounds used in nonclinical studies, including the discovery of pharmacological properties and drug safety assessment. Nonanohydrazide may be involved in such studies for chemical identification and biological property evaluation (Altan & Kolassa, 2019). Similarly, in clinical research, compounds like Nonanohydrazide could be part of studies examining therapeutic efficacy or safety (Gorphe & Jannin, 2019).
Implications in Material Science
The formation of supramolecular structures, such as hydrogels, is another area where compounds like Nonanohydrazide may find application. Sreenivasachary and Lehn (2005) demonstrated the use of guanosine hydrazide in creating dynamic hydrogels, indicating potential for similar compounds in material science research (Sreenivasachary & Lehn, 2005).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
nonanehydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N2O/c1-2-3-4-5-6-7-8-9(12)11-10/h2-8,10H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMYRUXBSDBAVNN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00284166 |
Source
|
| Record name | nonanohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00284166 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3338-51-0 |
Source
|
| Record name | Nonanoic acid, hydrazide | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=36052 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | nonanohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00284166 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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